N-(2,5-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d][1,2]oxazole-3-carboxamide

Specification

• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d][1,2]oxazole-3-carboxamide
• Standard InChI: InChI=1S/C17H20N2O4/c1-21-11-8-9-15(22-2)13(10-11)18-17(20)16-12-6-4-3-5-7-14(12)23-19-16/h8-10H,3-7H2,1-2H3,(H,18,20)
• Standard InChI Key: UBDPWBJXFYTQFK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=NOC3=C2CCCCC3
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=NOC3=C2CCCCC3

Introduction

N-(2,5-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]oxazole-3-carboxamide is a complex organic compound that has garnered attention for its potential applications in medicinal chemistry. This compound features a cyclohepta[d]oxazole ring system, which is a fused heterocyclic structure, combined with a carboxamide group and a 2,5-dimethoxyphenyl moiety. Despite the lack of extensive literature on this specific compound, its structural components suggest potential biological activities that warrant further investigation.

Synthesis Methods

The synthesis of complex heterocyclic compounds like N-(2,5-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]oxazole-3-carboxamide typically involves multi-step reactions. These may include:

• Cyclization reactions: Forming the cyclohepta[d]oxazole ring system often requires the cyclization of appropriate precursors under specific conditions.

• Coupling reactions: Attaching the 2,5-dimethoxyphenyl group to the carboxamide moiety may involve coupling reactions facilitated by catalysts.

Detailed synthesis protocols would typically be found in specialized chemical synthesis journals or patent literature.

Biological Activities

While specific biological activities of N-(2,5-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]oxazole-3-carboxamide have not been extensively documented, compounds with similar structural features often exhibit:

• Antimicrobial properties: Heterocyclic compounds can disrupt microbial cell wall synthesis or inhibit metabolic pathways.

• Anticancer potential: Some heterocyclic compounds have shown cytotoxic activity against cancer cell lines.

Further research, including in vitro and in vivo studies, would be necessary to determine the biological activities of this specific compound.

Research Findings and Future Directions

Given the limited availability of specific research findings on N-(2,5-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]oxazole-3-carboxamide, future studies should focus on:

• Synthetic optimization: Developing efficient synthesis methods to produce the compound in sufficient quantities for biological testing.

• Biological screening: Conducting comprehensive biological assays to identify potential therapeutic applications.

• Structure-activity relationship (SAR) studies: Modifying the compound's structure to enhance its biological activities.

These studies would provide valuable insights into the compound's potential as a therapeutic agent.